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Compound of Interest

Compound Name: Diazinon-d10

Cat. No.: B020924

For researchers and scientists in the fast-paced world of drug development, adherence to strict
safety protocols is paramount. The proper disposal of chemical reagents, such as the
organophosphate pesticide Diazinon-d10, is a critical component of laboratory safety and
environmental responsibility. This guide provides essential, step-by-step procedures for the
safe handling and disposal of Diazinon-d10, ensuring the protection of both laboratory
personnel and the ecosystem.

Diazinon-d10, a deuterated analog of Diazinon, is utilized in environmental and toxicological
studies. While its isotopic labeling makes it a valuable research tool, its disposal requires
meticulous attention to detail due to its inherent hazards.

Immediate Safety and Hazard Information

Diazinon-d10 is classified as a hazardous substance with multiple risk factors. Understanding
these hazards is the first step in ensuring safe handling and disposal.

Summary of Diazinon-d10 Hazards:
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Hazard Category Description GHS Hazard Statement(s)
Acute Toxicity (Oral) Toxic if swallowed.[1][2] H301[1][2]
Acute Toxicity (Dermal) Toxic in contact with skin.[1] H311[1]
Acute Toxicity (Inhalation) Toxic if inhaled.[1] H331[1]
Carcinogenicity May cause cancer.[1][3][4] H350[1][3][4]
Causes damage to the central
Specific Target Organ Toxicity nervous system and visual H370[1]
organs.[1]
Aquatic Hazard (Acute) Very toxic to aquatic life.[2][4] H400[2][4]
] ) Very toxic to aquatic life with
Aquatic Hazard (Chronic) ) H410[2][4]
long lasting effects.[2][4][5]
- Highly flammable liquid and
Flammability H225[1]

vapor.[1]

This table summarizes the primary hazards associated with Diazinon-d10. Always refer to the

specific Safety Data Sheet (SDS) for the most detailed and up-to-date information.

Experimental Protocol: Step-by-Step Disposal

Procedure

The following protocol outlines the necessary steps for the safe disposal of Diazinon-d10. This

procedure should be carried out in a designated and properly equipped laboratory area.

Personnel Protective Equipment (PPE) Required:

Flame-retardant lab coat

Closed-toe shoes

Safety goggles or face shield

Chemical-resistant gloves (e.g., nitrile)
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e Respiratory protection (if ventilation is inadequate)
Disposal Steps:
« Initial Assessment and Containment:
o Quantify the amount of Diazinon-d10 waste to be disposed of.

o Ensure the waste is in a sealed, properly labeled container. The label should clearly state
"Hazardous Waste: Diazinon-d10" and include the appropriate hazard pictograms.

e Contact a Licensed Waste Disposal Service:

o The primary and mandatory step for the disposal of Diazinon-d10 is to engage a licensed
professional waste disposal company.[5] These companies are equipped to handle and
transport hazardous chemical waste in compliance with all regulations.

o Provide the waste disposal service with the Safety Data Sheet (SDS) for Diazinon-d10 to
ensure they have all necessary information for safe handling and transport.

e Interim Storage:

o While awaiting pickup from the disposal service, store the sealed waste container in a
designated hazardous waste accumulation area.

o This area should be a cool, dry, and well-ventilated location, away from heat sources and
incompatible materials.[1]

o The storage area should be secure and accessible only to authorized personnel.[2]
e Spill Management:
o In the event of a spill, immediately evacuate non-essential personnel from the area.[5]

o Wearing appropriate PPE, contain the spill using an absorbent, non-combustible material
such as vermiculite, dry sand, or earth.[5][6]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b020924?utm_src=pdf-body
https://www.benchchem.com/product/b020924?utm_src=pdf-body
https://www.benchchem.com/product/b020924?utm_src=pdf-body
https://isotope.com/product/attachment/DLM-1148-5/DIAZINON%20%28DIETHYL-D10%2C%2098%25%29%20-%20DLM-1148%20-%20V.4.2%20-%20US%20-%20English%20US.pdf
https://www.benchchem.com/product/b020924?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/39556m.pdf
https://www.sigmaaldrich.com/IN/en/sds/sial/74332
https://isotope.com/product/attachment/DLM-1148-5/DIAZINON%20%28DIETHYL-D10%2C%2098%25%29%20-%20DLM-1148%20-%20V.4.2%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-1148-5/DIAZINON%20%28DIETHYL-D10%2C%2098%25%29%20-%20DLM-1148%20-%20V.4.2%20-%20US%20-%20English%20US.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0618.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Carefully collect the absorbent material and contaminated soil into a sealed container for
hazardous waste disposal.[6]

o Do not allow the spilled material to enter drains or waterways.[5]

o Decontamination of Empty Containers:

o Empty containers that held Diazinon-d10 must be treated as hazardous waste unless
properly decontaminated.

o A common procedure for decontamination is triple rinsing the container with a suitable
solvent (e.g., ethanol or acetone), as recommended by the EPA for pesticide containers.[7]

o The rinsate from this process is also considered hazardous waste and must be collected
and disposed of along with the primary Diazinon-d10 waste.[7]

o After triple rinsing, puncture the container to prevent reuse.
» Documentation:

o Maintain a detailed record of the disposal process, including the date, quantity of waste,
and the name of the licensed disposal company. This documentation is crucial for
regulatory compliance.

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the disposal process, the following diagram
illustrates the logical flow of operations.
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Preparation & Assessment

Start: Identify Diazinon-d10 Waste

Assess Quantity & Containment

Don Appropriate PPE

Disposal & Decontamination

Contact Licensed Waste Disposal Service

Store Securely in Designated Area

Triple Rinse Empty Containers

Collect Rinsate as Hazardous Waste

Finalization

Follow Spill Management Protocol

Document Disposal Details
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Diazinon-d10.
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Disclaimer: This information is intended as a guide and does not supersede local, state, or
federal regulations. Always consult the Safety Data Sheet (SDS) provided by the manufacturer
and adhere to the specific guidelines of your institution and local environmental protection
agencies.[5][8][9] The disposal of hazardous materials must be conducted by trained
professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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